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Compound of Interest

Compound Name: 5-carboxy-X-rhodamine

CAS No.: 198978-94-8

Cat. No.: B613773

Get Quote

Executive Summary
In the landscape of rhodamine-based fluorophores, 5-TAMRA (Tetramethylrhodamine) and 5-

ROX (Carboxy-X-rhodamine) serve distinct but overlapping roles.

Select 5-TAMRA if you are designing standard FRET probes (as an acceptor for FAM) or

require a cost-effective orange emitter (555 nm excitation) for microscopy, provided you can

accommodate its pH sensitivity and broad emission spectrum.

Select 5-ROX if you require a red-shifted emitter (575 nm excitation), superior photostability,

or a FRET acceptor for longer-wavelength donors (e.g., HEX/JOE).

Critical Warning for qPCR: ROX is the standard passive reference dye in many qPCR platforms

(e.g., Applied Biosystems). Using a 5-ROX labeled probe on these instruments without

disabling the passive reference channel will result in signal normalization failure and invalid

data.

Part 1: Photophysical Properties Comparison[1]
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The choice between 5-ROX and 5-TAMRA is often dictated by the available laser lines and filter

sets. ROX is significantly red-shifted compared to TAMRA.

Table 1: Comparative Technical Specifications
Feature

5-TAMRA
(Tetramethylrhodamine)

5-ROX (Carboxy-X-
rhodamine)

Excitation Max ~555 nm ~575 nm

Emission Max ~580 nm (Orange) ~602 nm (Red)

Extinction Coefficient ~90,000 L⋅mol⁻¹⋅cm⁻¹ ~82,000 L⋅mol⁻¹⋅cm⁻¹

Quantum Yield (Φ) ~0.68 (Solvent dependent) ~0.7 – 0.9 (High brightness)

Stokes Shift ~25 nm ~27 nm

Photostability Moderate High (Superior to TAMRA)

pH Sensitivity
Sensitive (Acidic forms non-

fluorescent)

Less sensitive than

Fluorescein, but still affected

Primary Application
FRET Acceptor for FAM;

Microscopy

qPCR (with caution),

Sequencing, Microscopy

Senior Scientist Insight: Note the "5-" prefix. Standard commercial "ROX" or "TAMRA" are often

mixed isomers (5- and 6-). For oligonucleotide labeling, always specify single isomers (5-ROX

or 5-TAMRA). Mixed isomers elute as double peaks in HPLC/UPLC, making purification difficult

and potentially altering FRET distances in sensitive assays.

Part 2: Structural & Chemical Considerations
The Isomer Imperative
Rhodamine dyes are synthesized as a mixture of 5- and 6-isomers.
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Mixed Isomers: Cheaper. Acceptable for immunolabeling proteins where spatial precision is

less critical.

Single Isomers (5- only): Mandatory for oligonucleotides. The position of the linkage affects

the dye's orientation relative to the DNA helix. Using a mixture creates a heterogeneous

probe population with varying FRET efficiencies and retention times.

Deprotection Sensitivity (The "Achilles Heel")
Both TAMRA and ROX are sensitive to the harsh basic conditions (Ammonium Hydroxide at

55°C) used to deprotect DNA after synthesis.

Degradation: Prolonged exposure to ammonia causes amide hydrolysis, destroying the

fluorophore.

Solution:

UltraMild Chemistry: Use phenoxyacetyl (Pac) protected phosphoramidites and deprotect

with Potassium Carbonate in Methanol.

Post-Synthetic Labeling: Synthesize the oligo with an Amino-Modifier, purify, and then

react with the NHS-Ester of the dye (Protocol below). This is the most robust method for

these dyes.

Part 3: Application-Specific Performance
qPCR and The "Passive Reference" Trap
This is the most common failure point for researchers switching to ROX probes.

The Conflict: Many qPCR machines (ABI 7500, QuantStudio, etc.) use free ROX dye in the

master mix to normalize well-to-well optical differences (pipetting errors, evaporation).

The Consequence: If your probe is labeled with 5-ROX, the machine cannot distinguish

between the reference signal (constant) and your probe signal (increasing). The software will

"normalize" your amplification curve down to a flat line.

The Fix:
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Option A: Use 5-TAMRA or a non-rhodamine dye (e.g., Cy5, ATTO 647N) for the red

channel.

Option B: Disable "ROX Passive Reference" in the software and use a different reference

dye (e.g., Mustang Purple) or no reference (if the cycler supports it).

FRET (Fluorescence Resonance Energy Transfer)[2][3]
[4]

FAM-TAMRA: The classic FRET pair.[1] TAMRA absorbs FAM emission (520 nm) efficiently.

However, TAMRA is a fluorescent quencher—it emits light at 580 nm when it quenches FAM.

This requires a specific filter to read FAM without detecting TAMRA bleed-through.

FAM-ROX: Less common due to reduced spectral overlap compared to TAMRA. ROX is

better paired with HEX, JOE, or TET donors.

Diagram: Dye Selection Logic
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Start: Select Dye for Oligo

Application Type?

qPCR Probe Microscopy / FRET

Does machine use ROX
as Passive Reference? Excitation Laser?

Yes

Avoid Interference

No / Can Disable

USE 5-TAMRA
(or Cy5/ATTO 647)

USE 5-ROX
(Superior Stability)

532 nm / 543 nm

Excites TAMRA

561 nm / 594 nm

Excites ROX

Click to download full resolution via product page

Caption: Decision tree for selecting between 5-ROX and 5-TAMRA based on instrumentation

constraints.

Part 4: Validated Protocol – Post-Synthetic Labeling
via NHS Ester[6]
Since both dyes are base-sensitive, the Post-Synthetic NHS Ester method is the "Gold

Standard" for reliability. This protocol assumes you have an oligonucleotide synthesized with a
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5'-Amino Modifier C6.

Materials
Oligonucleotide with 5'-Amino Modifier (HPLC purified to remove failure sequences).

5-ROX or 5-TAMRA NHS Ester (stored at -20°C, desiccated).

Labeling Buffer: 0.1 M Sodium Bicarbonate (NaHCO₃), pH 8.3 - 8.5.

Solvent: Anhydrous DMSO or DMF.

Workflow Diagram

1. Solubilize Oligo
(NaHCO3, pH 8.5)

3. Conjugation
(Mix & Incubate 2-4h)

2. Dissolve Dye-NHS
(DMSO/DMF)

4. Ethanol Precip
(Remove excess free dye)

5. HPLC Purification
(Isolate Labeled Oligo)

Click to download full resolution via product page

Caption: Step-by-step workflow for post-synthetic NHS-ester conjugation.

Step-by-Step Methodology
Preparation: Resuspend the amino-modified oligonucleotide in 0.1 M NaHCO₃ (pH 8.5) to a

concentration of 0.5 – 1.0 mM (approx 5-10 OD/100 µL). Crucial: Avoid buffers containing

amines (Tris, Glycine) as they will compete for the dye.

Dye Solubilization: Dissolve the 5-ROX or 5-TAMRA NHS ester in anhydrous DMSO at 10

mg/mL. Prepare immediately before use; NHS esters hydrolyze rapidly in moisture.

Conjugation: Add a 10-15 fold molar excess of the dye solution to the oligonucleotide

solution.

Example: For 100 µL oligo (100 nmols), add ~1.5 mg of dye.
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Add DMSO to bring the final volume to a 50% organic/aqueous mix (helps dye solubility).

Incubation: Incubate at room temperature for 4 hours or overnight at 4°C in the dark.

Desalting/Precipitation:

Add 0.1 volume of 3 M Sodium Acetate (pH 5.2) and 3 volumes of cold absolute ethanol.

Freeze at -20°C for 30 mins, centrifuge at 12,000 x g for 30 mins.

Discard the supernatant (which contains hydrolyzed free dye). The pellet will be pink/red.

Purification (Mandatory): Resuspend the pellet and purify via RP-HPLC.

Why? Ethanol precipitation removes most free dye but not unlabeled oligos.

Detection: Monitor absorbance at 260 nm (DNA) and 555/575 nm (Dye). Collect the peak

that has both absorbances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613773/docs#technical-guide-5-rox-vs-5-tamra-for-
oligonucleotide-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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